Cas no 1016739-03-9 (5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-amine)

• Product name: 5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-amine
• CAS No: 1016739-03-9
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• MDL: MFCD09806795
• CID: 1130484
• PubChem ID: 18073055

5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-amine
• F2146-0050
• AGN-PC-01P7HF
• CTK6B6937
• MolPort-004-325-603
• ZINC19413020
• AKOS000165868
• AG-C-59741
• MCULE-3130399051
• F2146-0050; AGN-PC-01P7HF; CTK6B6937; MolPort-004-325-603; ZINC19413020; AKOS000165868; AG-C-59741; MCULE-3130399051;
• 1016739-03-9
• EN300-238544

• MDL： MFCD09806795
• Inchi： InChI=1S/C10H11N3O/c1-6-3-4-7(2)8(5-6)9-12-13-10(11)14-9/h3-5H,1-2H3,(H2,11,13)
• InChI Key： IXOBXWGLPMNUHA-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C)C=C1)C2=NNC(=N)O2

Computed Properties

• Exact Mass: 189.090211983g/mol
• Monoisotopic Mass: 189.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.9Ų
• XLogP3: 1.8